Cas no 1909286-75-4 (rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid)

• Product Name: rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid
• CAS No: 1909286-75-4
• CID: 4628120
• Update Time: 2025-08-04

rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid

Additional information on rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid

Comprehensive Analysis of rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid (CAS No. 1909286-75-4)

The compound rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid (CAS No. 1909286-75-4) is a chiral carboxylic acid derivative with a unique structural framework combining a pyrazole ring and an oxolane (tetrahydrofuran) moiety. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and crop protection agents. The presence of both hydrogen bond donor and acceptor sites in its structure makes it particularly interesting for molecular interactions in biological systems.

Recent studies highlight the growing demand for chiral intermediates like this compound, driven by the pharmaceutical industry's focus on enantioselective synthesis. Researchers are actively investigating its applications in developing G protein-coupled receptor (GPCR) modulators and enzyme inhibitors, particularly in metabolic disease and inflammation pathways. The 3-methoxypropyl side chain enhances solubility parameters, addressing a common challenge in drug development - the balance between lipophilicity and aqueous solubility.

The synthetic versatility of rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid is demonstrated by its multiple reactive sites: the carboxylic acid group allows for amide bond formation or esterification, while the pyrazole nitrogen can participate in various coupling reactions. This multifunctionality explains its increasing appearance in patent literature for small molecule therapeutics and precision agriculture applications.

Analytical characterization of this compound typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination and X-ray crystallography for absolute configuration confirmation. The development of robust process chemistry routes for its production has become a focus area, with green chemistry principles being applied to optimize yield and minimize environmental impact. These advancements align with current industry priorities of sustainable pharmaceutical manufacturing.

In the context of structure-activity relationship (SAR) studies, modifications to the oxolane ring or pyrazole substituents of this scaffold have shown remarkable effects on biological activity. Computational chemistry approaches, including molecular docking and quantum mechanical calculations, are being employed to predict its interactions with biological targets before experimental validation. This integration of in silico and wet lab methods represents the cutting edge of modern drug discovery.

The stability profile of rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid under various pH conditions and its metabolic fate in biological systems are active areas of investigation. Preliminary data suggest that the oxolane-carboxylic acid moiety may confer improved metabolic stability compared to similar acyclic analogs, potentially leading to better pharmacokinetic properties in drug candidates derived from this scaffold.

From a commercial perspective, the compound's availability as a research chemical has expanded significantly, with suppliers offering various quantities from milligram to kilogram scale. Quality control specifications typically include stringent requirements for chemical purity (>98%) and enantiomeric excess (>99% ee for resolved forms), reflecting its importance in asymmetric synthesis applications.

Emerging applications in material science have also been reported, where derivatives of this compound serve as ligands for metal-organic frameworks (MOFs) or as components in specialty polymers. The hydrogen bonding network capability of this molecule makes it particularly interesting for designing functional materials with specific molecular recognition properties.

Future research directions for rac-(2R,3R)-2-[1-(3-methoxypropyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid include exploration of its biocatalytic transformations using engineered enzymes and development of continuous flow synthesis methods. These approaches align with the pharmaceutical industry's shift toward green chemistry and process intensification, addressing both economic and environmental considerations in chemical production.